4-Ethyl-2-(imidazo[1,2-a]pyridin-2-ylmethyl)-1,3-thiazole

• IUPAC Name: 4-ethyl-2-(imidazo[1,2-a]pyridin-2-ylmethyl)-1,3-thiazole
• InChI: InChI=1S/C13H13N3S/c1-2-10-9-17-13(15-10)7-11-8-16-6-4-3-5-12(16)14-11/h3-6,8-9H,2,7H2,1H3
• InChI Key: AKFSUQDJFWISRH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSC(=N1)CC2=CN3C=CC=CC3=N2
• Molecular Formula: C13H13N3S
• Molecular Weight: 243.33 g/mol

Description

4-Ethyl-2-(imidazo[1,2-a]pyridin-2-ylmethyl)-1,3-thiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

4-Ethyl-2-(imidazo[1,2-a]pyridin-2-ylmethyl)-1,3-thiazole has been investigated for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has shown promising activity against various diseases, including cancer, diabetes, and neurodegenerative disorders. In materials science, it has been explored for its potential use in the development of organic semiconductors and optoelectronic devices. In catalysis, it has been studied for its ability to catalyze various chemical reactions.

Mechanism of Action

The mechanism of action of 4-Ethyl-2-(imidazo[1,2-a]pyridin-2-ylmethyl)-1,3-thiazole is not fully understood. However, it is believed to act by inhibiting certain enzymes or signaling pathways that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that 4-Ethyl-2-(imidazo[1,2-a]pyridin-2-ylmethyl)-1,3-thiazole can induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and improve insulin sensitivity. It has also been found to have neuroprotective effects and enhance cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Ethyl-2-(imidazo[1,2-a]pyridin-2-ylmethyl)-1,3-thiazole in lab experiments is its high potency and selectivity. It can be used at low concentrations, which reduces the risk of toxicity. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4-Ethyl-2-(imidazo[1,2-a]pyridin-2-ylmethyl)-1,3-thiazole. One area of interest is the development of more efficient synthesis methods to produce the compound on a larger scale. Another area of research is the investigation of its potential applications in the treatment of other diseases, such as infectious diseases and autoimmune disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biological processes.

Synthesis Methods

The synthesis of 4-Ethyl-2-(imidazo[1,2-a]pyridin-2-ylmethyl)-1,3-thiazole involves the reaction of 2-bromo-4-ethylthiazole with imidazo[1,2-a]pyridine in the presence of a base. This method has been optimized to produce a high yield of the compound.